Cas no 2229152-29-6 (2-(3,3-Difluorocyclobutyl)propanenitrile)

2-(3,3-Difluorocyclobutyl)propanenitrile structure
2229152-29-6 structure
Product Name:2-(3,3-Difluorocyclobutyl)propanenitrile
CAS No:2229152-29-6
MF:C7H9F2N
MW:145.14986872673
CID:5773634
PubChem ID:165647459
Update Time:2023-11-15

2-(3,3-Difluorocyclobutyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2229152-29-6
    • EN300-1948682
    • 2-(3,3-difluorocyclobutyl)propanenitrile
    • 2-(3,3-Difluorocyclobutyl)propanenitrile
    • Inchi: 1S/C7H9F2N/c1-5(4-10)6-2-7(8,9)3-6/h5-6H,2-3H2,1H3
    • InChI Key: QPRVPJWGTNVVGH-UHFFFAOYSA-N
    • SMILES: FC1(CC(C(C#N)C)C1)F

Computed Properties

  • Exact Mass: 145.07030562g/mol
  • Monoisotopic Mass: 145.07030562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 23.8Ų

2-(3,3-Difluorocyclobutyl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1948682-0.05g
2-(3,3-difluorocyclobutyl)propanenitrile
2229152-29-6
0.05g
$768.0 2023-09-17
Enamine
EN300-1948682-0.1g
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$804.0 2023-09-17
Enamine
EN300-1948682-0.25g
2-(3,3-difluorocyclobutyl)propanenitrile
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$840.0 2023-09-17
Enamine
EN300-1948682-0.5g
2-(3,3-difluorocyclobutyl)propanenitrile
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0.5g
$877.0 2023-09-17
Enamine
EN300-1948682-1.0g
2-(3,3-difluorocyclobutyl)propanenitrile
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$943.0 2023-06-02
Enamine
EN300-1948682-2.5g
2-(3,3-difluorocyclobutyl)propanenitrile
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$1791.0 2023-09-17
Enamine
EN300-1948682-5.0g
2-(3,3-difluorocyclobutyl)propanenitrile
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$2732.0 2023-06-02
Enamine
EN300-1948682-10.0g
2-(3,3-difluorocyclobutyl)propanenitrile
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$4052.0 2023-06-02
Enamine
EN300-1948682-1g
2-(3,3-difluorocyclobutyl)propanenitrile
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$914.0 2023-09-17
Enamine
EN300-1948682-5g
2-(3,3-difluorocyclobutyl)propanenitrile
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$2650.0 2023-09-17
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